Cas no 1346600-56-3 (Butopamine-d4 Hydrochloride)
Butopamine-d4 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Butopamine-d4 Hydrochloride
- (αR)-4-Hydroxy-α-[[[(1R)-3-(4-hydroxyphenyl-d4)-1-Methylpropyl]aMino]Methyl]benzeneMethanol Hydrochloride
- [R-(R*,R*)]-4-Ηydroxy-α-[[[3-(4-hydroxyphenyl-d4)- 1-Methylpropyl]aMino]Methyl]benzeneMethanol Ηydrochloride
-
- Inchi: 1S/C18H23NO3.ClH/c1-13(2-3-14-4-8-16(20)9-5-14)19-12-18(22)15-6-10-17(21)11-7-15;/h4-11,13,18-22H,2-3,12H2,1H3;1H/t13-,18+;/m0./s1
- InChI Key: JHGSLSLUFMZUMK-UFRBEDTPSA-N
- SMILES: c1(O)ccc(CC[C@H](C)NC[C@@H](O)c2ccc(O)cc2)cc1.Cl
Butopamine-d4 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B690067-1mg |
Butopamine-d4 Hydrochloride |
1346600-56-3 | 1mg |
$ 345.00 | 2023-04-18 | ||
| TRC | B690067-10mg |
Butopamine-d4 Hydrochloride |
1346600-56-3 | 10mg |
$ 2738.00 | 2023-04-18 |
Butopamine-d4 Hydrochloride Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Butopamine-d4 Hydrochloride
Comprehensive Analysis of Butopamine-d4 Hydrochloride (CAS No. 1346600-56-3): Applications and Research Insights
Butopamine-d4 Hydrochloride (CAS No. 1346600-56-3) is a deuterated analog of butopamine, a compound widely studied for its potential therapeutic effects. The incorporation of deuterium atoms enhances the metabolic stability of the molecule, making it a valuable tool in pharmacokinetic and pharmacodynamic research. This compound is particularly significant in the field of isotope-labeled pharmaceuticals, where it serves as an internal standard in mass spectrometry-based assays.
The growing demand for deuterated compounds in drug development has positioned Butopamine-d4 Hydrochloride as a critical reagent. Researchers are increasingly focusing on its applications in precision medicine and biomarker discovery. With the rise of personalized healthcare, the need for stable isotope-labeled standards like Butopamine-d4 Hydrochloride has surged, as they enable accurate quantification of drug metabolites in complex biological matrices.
One of the most frequently searched questions in the scientific community is: "What are the advantages of using deuterated compounds in drug development?" The answer lies in their ability to provide improved metabolic stability and reduced toxicity, which are essential for advancing next-generation therapeutics. Butopamine-d4 Hydrochloride exemplifies these benefits, making it a subject of ongoing research in pharmacology and clinical chemistry.
In addition to its role in drug development, Butopamine-d4 Hydrochloride is also utilized in environmental monitoring and forensic toxicology. Its high purity and stability make it an ideal reference material for detecting trace levels of butopamine in environmental samples or biological fluids. This aligns with the increasing global focus on environmental sustainability and public health safety.
The synthesis and characterization of Butopamine-d4 Hydrochloride involve advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent quality standards required for research and diagnostic applications. As the pharmaceutical industry continues to evolve, the demand for high-quality isotope-labeled standards like Butopamine-d4 Hydrochloride is expected to grow exponentially.
Another trending topic in the scientific community is the integration of artificial intelligence (AI) in drug discovery. While AI accelerates the identification of potential drug candidates, compounds like Butopamine-d4 Hydrochloride remain indispensable for validating these discoveries in real-world settings. This synergy between cutting-edge technology and traditional research methodologies underscores the enduring relevance of deuterated compounds in modern science.
In conclusion, Butopamine-d4 Hydrochloride (CAS No. 1346600-56-3) represents a pivotal advancement in the field of isotope-labeled pharmaceuticals. Its applications span drug development, environmental monitoring, and forensic science, making it a versatile and indispensable tool for researchers. As the scientific community continues to explore new frontiers in precision medicine and sustainable healthcare, the importance of compounds like Butopamine-d4 Hydrochloride will only continue to rise.
1346600-56-3 (Butopamine-d4 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)